Cas no 2060057-40-9 (1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid)

• Product Name: 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
• CAS No: 2060057-40-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD30487913
• CID: 5613196
• PubChem ID: 125454068
• Update Time: 2023-10-11

1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2060057-40-9
• 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
• EN300-330199
• 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylicacid
• Cyclopentanecarboxylic acid, 1,2,2,5,5-pentamethyl-

• MDL： MFCD30487913
• Inchi： 1S/C11H20O2/c1-9(2)6-7-10(3,4)11(9,5)8(12)13/h6-7H2,1-5H3,(H,12,13)
• InChI Key： WVEYDANOSIAMSF-UHFFFAOYSA-N
• SMILES： OC(C1(C)C(C)(C)CCC1(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.939±0.06 g/cm3(Predicted)
• Boiling Point: 262.6±8.0 °C(Predicted)
• pka: 5.05±0.60(Predicted)